Cas no 116367-67-0 (BENZENAMINE, 4-BROMO-2-FLUORO-5-(TRIFLUOROMETHOXY)-)

BENZENAMINE, 4-BROMO-2-FLUORO-5-(TRIFLUOROMETHOXY)- structure
116367-67-0 structure
Product Name:BENZENAMINE, 4-BROMO-2-FLUORO-5-(TRIFLUOROMETHOXY)-
CAS No:116367-67-0
MF:C7H4BrF4NO
MW:274.010375022888
MDL:MFCD22047211
CID:3359370
PubChem ID:14129197
Update Time:2025-04-21

BENZENAMINE, 4-BROMO-2-FLUORO-5-(TRIFLUOROMETHOXY)- Chemical and Physical Properties

Names and Identifiers

    • BENZENAMINE, 4-BROMO-2-FLUORO-5-(TRIFLUOROMETHOXY)-
    • 4-Bromo-2-fluoro-5-trifluoromethoxyphenylamine
    • MFCD22047211
    • A1-10966
    • SCHEMBL2681143
    • 116367-67-0
    • CS-0380700
    • 4-Bromo-2-fluoro-5-trifluoromethoxy-phenylamine
    • 4-Bromo-2-fluoro-5-(trifluoromethoxy)aniline
    • MDL: MFCD22047211
    • Inchi: 1S/C7H4BrF4NO/c8-3-1-4(9)5(13)2-6(3)14-7(10,11)12/h1-2H,13H2
    • InChI Key: KCUDKOAKLVMESG-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C=C1OC(F)(F)F)N)F

Computed Properties

  • Exact Mass: 272.94124Da
  • Monoisotopic Mass: 272.94124Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 35.3Ų

BENZENAMINE, 4-BROMO-2-FLUORO-5-(TRIFLUOROMETHOXY)- Pricemore >>

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